Cas no 29418-53-9 (Diazene,1-(4-methoxy-2-methylphenyl)-2-(4-methoxyphenyl)-)
29418-53-9 structure
Product Name:Diazene,1-(4-methoxy-2-methylphenyl)-2-(4-methoxyphenyl)-
CAS No:29418-53-9
MF:C15H16N2O2
MW:256.299743652344
CID:277977
PubChem ID:34571
Update Time:2025-04-19
Diazene,1-(4-methoxy-2-methylphenyl)-2-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Diazene,1-(4-methoxy-2-methylphenyl)-2-(4-methoxyphenyl)-
- (4-methoxy-2-methylphenyl)-(4-methoxyphenyl)diazene
- (E)-1-(4-Methoxy-2-methylphenyl)-2-(4-methoxyphenyl)diazene
- 4,4'-DIMETHOXY-2-METHYLAZOBENZENE
- Diazene, (4-methoxy-2-methylphenyl)(4-methoxyphenyl)-
- (E)-1-(4-Methoxy-2-methylphenyl)-2-(4-methoxyphenyl)diazene #
- 29418-53-9
- PRLGFDWIPRQVLW-WUKNDPDISA-N
-
- Inchi: 1S/C15H16N2O2/c1-11-10-14(19-3)8-9-15(11)17-16-12-4-6-13(18-2)7-5-12/h4-10H,1-3H3/b17-16+
- InChI Key: PRLGFDWIPRQVLW-WUKNDPDISA-N
- SMILES: O(C)C1C=CC(=C(C)C=1)/N=N/C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 256.12128
- Monoisotopic Mass: 256.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 43.2Ų
Experimental Properties
- PSA: 43.18
Diazene,1-(4-methoxy-2-methylphenyl)-2-(4-methoxyphenyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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